Cas no 344282-14-0 (2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine)
344282-14-0 structure
Product Name:2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine
CAS No:344282-14-0
MF:C17H13ClN2S
MW:312.816521406174
CID:5706522
PubChem ID:1483991
Update Time:2023-10-15
2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine Chemical and Physical Properties
Names and Identifiers
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- AKOS005098215
- 2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine
- 344282-14-0
- 2-[(4-chlorophenyl)methylsulfanyl]-5-phenylpyrimidine
- 4-chlorobenzyl 5-phenyl-2-pyrimidinyl sulfide
- 7J-617S
- 2-[(4-CHLOROBENZYL)SULFANYL]-5-PHENYLPYRIMIDINE
- Pyrimidine, 2-[[(4-chlorophenyl)methyl]thio]-5-phenyl-
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- Inchi: 1S/C17H13ClN2S/c18-16-8-6-13(7-9-16)12-21-17-19-10-15(11-20-17)14-4-2-1-3-5-14/h1-11H,12H2
- InChI Key: BWIJEZQNDPADPS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=NC=C(C=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 312.0487973g/mol
- Monoisotopic Mass: 312.0487973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 51.1Ų
2-{[(4-chlorophenyl)methyl]sulfanyl}-5-phenylpyrimidine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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